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Compound of Interest

Compound Name: Diisobutyl ether

Cat. No.: B008407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diisobutyl ether (DIBE), a colorless liquid with a characteristic ethereal odor, serves various

roles in industrial and laboratory settings, including as a solvent and an extraction agent. While

useful, it presents a range of significant hazards that necessitate a thorough understanding for

safe handling and use. This technical guide provides an in-depth overview of the key hazards

associated with Diisobutyl ether, focusing on its physicochemical properties, severe

flammability, potential for explosive peroxide formation, and toxicological profile. It is intended

to equip researchers, scientists, and drug development professionals with the critical safety

information required to mitigate risks in a laboratory or manufacturing environment. All

quantitative data is presented in clear tabular formats, and key processes are visualized using

diagrams to ensure clarity and accessibility.

Physicochemical Properties
Understanding the fundamental physical and chemical properties of Diisobutyl ether is
foundational to assessing its hazards. These properties influence its behavior in various

experimental and storage conditions.
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Property Value Reference(s)

Chemical Formula C₈H₁₈O [1][2][3]

Molar Mass 130.23 g/mol [1][2][3][4]

Appearance Colorless, clear liquid [1]

Density 0.75 - 0.761 g/cm³ [1][4][5]

Boiling Point 122 - 123 °C [1][4][5][6]

Melting Point -100 °C [1]

Vapor Pressure 16.2 mmHg at 25°C [1]

Vapor Density 4.5 (Air = 1.0) [7]

Water Solubility
137.9 mg/L at 25°C (sparingly

soluble)
[1][4]

log P (Octanol/Water Partition

Coefficient)
2.64 [5]

Flammability and Explosion Hazards
Diisobutyl ether is a highly flammable liquid and represents a significant fire and explosion

risk, particularly in a laboratory setting. Its high volatility and low flash point mean that

flammable vapor-air mixtures can form readily at ambient temperatures.

Flammability Parameter Value Reference(s)

Flash Point 8 °C (Closed Cup) [1]

Autoignition Temperature 194 °C [8]

Flammable (Explosive) Limits

in Air

Lower (LEL): 1.5% Upper

(UEL): 7.6%
[8][9]

Hazard Class Flammable Liquid (Category 3) [7][10][11]

Key Considerations:
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Vapor Hazard: The vapor is heavier than air and can travel considerable distances to an

ignition source, leading to flashback.[9]

Ignition Sources: All potential ignition sources—including open flames, hot surfaces, sparks

from electrical equipment, and static discharge—must be rigorously excluded from areas

where DIBE is handled or stored.[11]

Explosive Mixtures: Vapors can form explosive mixtures with air.[7][12] This is a critical

concern in enclosed or poorly ventilated spaces.

Fire Extinguishing: For small fires, dry chemical powder or carbon dioxide is recommended.

For larger fires, alcohol-resistant foam, water spray, or fog should be used. Water jets may

be ineffective for extinguishing but can be used to cool containers to prevent pressure

buildup and explosion.[9]

The Critical Hazard of Peroxide Formation
A paramount and often insidious hazard associated with ethers, including Diisobutyl ether, is
the formation of unstable and potentially explosive peroxides upon exposure to air and light.

[13][14][15] This process, known as autoxidation, can occur during storage and is accelerated

by the presence of light and heat.[16]

The hydroperoxides formed are less volatile than the ether itself. If the ether is distilled or

evaporated, these peroxides can become dangerously concentrated in the residue, creating a

severe risk of violent explosion upon being subjected to heat, shock, or friction.[14][17][18]
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Inhalation Skin Contact Eye Contact Ingestion

Vapor Inhaled

Move to Fresh Air

If breathing is difficult,
administer oxygen

If not breathing,
give artificial respiration

Seek Immediate
Medical Attention

Liquid on Skin

Immediately remove
contaminated clothing

Wash skin with soap
and plenty of water

If irritation persists,
seek medical attention

Liquid in Eyes

Rinse cautiously with water
for several minutes

Remove contact lenses,
if present and easy to do

If eye irritation persists,
get medical advice

Swallowed

Do NOT induce vomiting

Rinse mouth with water

Seek Immediate
Medical Attention
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Receive Chemical

Label with
Date Received & Opened

Store in Airtight,
Opaque Container

(Away from Heat/Light)

Plan Experiment

Don PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Test for Peroxides

Use in Well-Ventilated Area
(e.g., Fume Hood)

- Ground Equipment
- Avoid Ignition Sources

< 20 ppm

Dispose of Waste
(in approved flammable

waste container)

>= 20 ppm or Crystals Present
(Contact EHS)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b008407?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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